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Introduction

Meropenem-xeruborbactam is an investigational antibiotic combination that pairs a
carbapenem antibiotic, meropenem, with a novel, broad-spectrum [3-lactamase inhibitor,
xeruborbactam. Xeruborbactam is a cyclic boronate compound with potent inhibitory activity
against a wide range of serine and metallo-f3-lactamases (MBLS), including key
carbapenemases that confer resistance to many currently available -lactam antibiotics.[1][2][3]
[4] In vitro studies have demonstrated that xeruborbactam restores the activity of meropenem
against many carbapenem-resistant Enterobacterales (CRE), Pseudomonas aeruginosa, and
Acinetobacter baumannii isolates.[1][3][5] This document provides detailed protocols for the in
vitro evaluation of the meropenem-xeruborbactam combination, including methods for
determining antimicrobial susceptibility, assessing synergistic interactions, and evaluating
bactericidal activity.

Mechanism of Action

Meropenem, a carbapenem antibiotic, exerts its bactericidal effect by inhibiting bacterial cell
wall synthesis through binding to essential penicillin-binding proteins (PBPs).[6][7] However,
the emergence of 3-lactamase enzymes, particularly carbapenemases, can hydrolyze the (3-
lactam ring of meropenem, rendering it inactive. Xeruborbactam is a potent inhibitor of a broad
spectrum of B-lactamases, including Ambler class A, B, C, and D enzymes.[1] By binding to
and inactivating these enzymes, xeruborbactam protects meropenem from degradation,
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allowing it to reach its PBP targets and exert its antibacterial activity.[1][8] Xeruborbactam itself
has also been shown to have some intrinsic antibacterial activity against certain Gram-negative
bacteria by binding to PBPs.[6][7]
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Prepare 96-well plate with
2D serial dilutions of
Meropenem and Xeruborbactam

:

Inoculate plate with
standardized bacterial suspension

:

Prepare Meropenem Dilutions
CDrepare 0.5 McFarIamD with Fixed Xeruborbactam (8 mg/LD CHCUbate at 35°C)

Bacterial Inoculum in 96-well plate for 16-20 hours

~N 7

Inoculate Plate with Determine MICs of each drug
Diluted Bacterial Suspension alone and in combination
Incubate at 35°C Calculate Fractional Inhibitory
for 16-20 hours Concentration (FIC) Index
Read MIC Interpret Results:
(Lowest concentration with no visible growth) Synergy, Additivity, or Antagonism

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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